Cas no 108645-57-4 ((2R)-2-amino-N-phenylpropanamide)
(2R)-2-amino-N-phenylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- PROPANAMIDE, 2-AMINO-N-PHENYL-, (R)-
- Propanamide, 2-amino-N-phenyl-, (2R)-
- (2R)-2-amino-N-phenylpropanamide
- EN300-870966
- 108645-57-4
- AKOS017427578
- SCHEMBL5960486
-
- MDL: MFCD16051074
- Inchi: 1S/C9H12N2O/c1-7(10)9(12)11-8-5-3-2-4-6-8/h2-7H,10H2,1H3,(H,11,12)/t7-/m1/s1
- InChI Key: RUBYQYMLYZMHQR-SSDOTTSWSA-N
- SMILES: C(NC1=CC=CC=C1)(=O)[C@H](N)C
Computed Properties
- Exact Mass: 164.094963011Da
- Monoisotopic Mass: 164.094963011Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 55.1Ų
(2R)-2-amino-N-phenylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-870966-0.05g |
(2R)-2-amino-N-phenylpropanamide |
108645-57-4 | 95% | 0.05g |
$419.0 | 2024-05-21 | |
| Enamine | EN300-870966-0.1g |
(2R)-2-amino-N-phenylpropanamide |
108645-57-4 | 95% | 0.1g |
$439.0 | 2024-05-21 | |
| Enamine | EN300-870966-0.25g |
(2R)-2-amino-N-phenylpropanamide |
108645-57-4 | 95% | 0.25g |
$459.0 | 2024-05-21 | |
| Enamine | EN300-870966-0.5g |
(2R)-2-amino-N-phenylpropanamide |
108645-57-4 | 95% | 0.5g |
$479.0 | 2024-05-21 | |
| Enamine | EN300-870966-1.0g |
(2R)-2-amino-N-phenylpropanamide |
108645-57-4 | 95% | 1.0g |
$499.0 | 2024-05-21 | |
| Enamine | EN300-870966-2.5g |
(2R)-2-amino-N-phenylpropanamide |
108645-57-4 | 95% | 2.5g |
$978.0 | 2024-05-21 | |
| Enamine | EN300-870966-5.0g |
(2R)-2-amino-N-phenylpropanamide |
108645-57-4 | 95% | 5.0g |
$1448.0 | 2024-05-21 | |
| Enamine | EN300-870966-10.0g |
(2R)-2-amino-N-phenylpropanamide |
108645-57-4 | 95% | 10.0g |
$2146.0 | 2024-05-21 | |
| Enamine | EN300-870966-1g |
(2R)-2-amino-N-phenylpropanamide |
108645-57-4 | 1g |
$499.0 | 2023-09-02 | ||
| Enamine | EN300-870966-5g |
(2R)-2-amino-N-phenylpropanamide |
108645-57-4 | 5g |
$1448.0 | 2023-09-02 |
(2R)-2-amino-N-phenylpropanamide Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on (2R)-2-amino-N-phenylpropanamide
Recent Advances in the Study of (2R)-2-amino-N-phenylpropanamide (CAS: 108645-57-4)
The compound (2R)-2-amino-N-phenylpropanamide (CAS: 108645-57-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amide derivative is of particular interest due to its potential applications in drug development, especially as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for researchers in the field.
A 2023 study published in the Journal of Medicinal Chemistry explored the optimized synthesis of (2R)-2-amino-N-phenylpropanamide using asymmetric catalysis. The researchers developed a highly enantioselective route with 98% ee yield, significantly improving upon previous methods. This advancement is crucial for scaling up production while maintaining the compound's stereochemical purity, which is essential for its biological activity.
Pharmacological investigations have revealed that (2R)-2-amino-N-phenylpropanamide exhibits promising activity as a modulator of neurotransmitter systems. In vitro studies demonstrate its selective binding to specific serotonin receptor subtypes, suggesting potential applications in neurological disorders. The compound's unique stereochemistry appears to play a critical role in its receptor binding affinity and selectivity.
Recent molecular docking simulations and X-ray crystallography studies have provided structural insights into the interaction between (2R)-2-amino-N-phenylpropanamide and its biological targets. These findings, published in Nature Structural & Molecular Biology, reveal a novel binding mode that could inform the design of more potent and selective analogs. The research team identified key hydrogen bonding interactions that contribute to the compound's specificity.
In the context of drug development, several pharmaceutical companies have included (2R)-2-amino-N-phenylpropanamide in their preclinical pipelines. Patent applications filed in 2024 describe its use as a core structure for developing new antidepressants and anxiolytics with improved side effect profiles. The compound's favorable pharmacokinetic properties, including good blood-brain barrier penetration and metabolic stability, make it particularly attractive for CNS-targeted therapies.
Toxicological assessments of (2R)-2-amino-N-phenylpropanamide have shown promising results in animal models. A comprehensive safety evaluation published in Regulatory Toxicology and Pharmacology reported no significant adverse effects at therapeutic doses, with a wide safety margin. These findings support further clinical development of derivatives based on this chemical scaffold.
Future research directions for (2R)-2-amino-N-phenylpropanamide include exploring its potential in combination therapies and investigating its effects on other biological targets. The compound's versatility as a chemical building block continues to inspire new synthetic approaches and therapeutic applications. As research progresses, this molecule may serve as a foundation for developing novel treatments for various neurological and psychiatric conditions.
108645-57-4 ((2R)-2-amino-N-phenylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)